Cas no 2229197-83-3 (2-(1-ethoxyethyl)morpholine)

• Product Name: 2-(1-ethoxyethyl)morpholine
• CAS No: 2229197-83-3
• MF: C₈H₁₇NO₂
• MW: 159.2260825634
• CID: 6032336
• PubChem ID: 23143843
• Update Time: 2025-11-01

2-(1-ethoxyethyl)morpholine Chemical and Physical Properties

Names and Identifiers

• 2-(1-ethoxyethyl)morpholine
• SCHEMBL3302718
• 2229197-83-3
• EN300-1795722

• Inchi： 1S/C8H17NO2/c1-3-10-7(2)8-6-9-4-5-11-8/h7-9H,3-6H2,1-2H3
• InChI Key： RIEXEOUVOUPTHE-UHFFFAOYSA-N
• SMILES： O1CCNCC1C(C)OCC

Computed Properties

• Exact Mass: 159.125928785g/mol
• Monoisotopic Mass: 159.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 108
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 30.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazinanes Morpholines

Additional information on 2-(1-ethoxyethyl)morpholine

Professional Introduction to 2-(1-ethoxyethyl)morpholine (CAS No: 2229197-83-3)

2-(1-ethoxyethyl)morpholine, identified by the chemical compound identifier CAS No: 2229197-83-3, is a significant intermediate in the field of pharmaceutical chemistry and chemical biology. This compound, featuring a morpholine core substituted with a 1-ethoxyethyl side chain, has garnered attention due to its versatile structural framework and potential applications in drug discovery and material science. The morpholine moiety, known for its stability and ability to form hydrogen bonds, makes it a valuable scaffold in medicinal chemistry, particularly in the design of bioactive molecules.

The synthesis of 2-(1-ethoxyethyl)morpholine involves well-established organic transformations, including nucleophilic substitution and etherification reactions. The presence of the ethoxyethyl group enhances the lipophilicity of the molecule, which is a critical factor in determining its pharmacokinetic properties. This balance between hydrophilicity and lipophilicity is often exploited in the development of drugs that require efficient absorption, distribution, metabolism, and excretion (ADME) profiles.

In recent years, 2-(1-ethoxyethyl)morpholine has been explored as a key intermediate in the synthesis of novel therapeutic agents. Its structural motif is reminiscent of several pharmacologically active compounds, suggesting potential applications in the treatment of neurological disorders, infectious diseases, and inflammatory conditions. For instance, derivatives of morpholine have been investigated for their role as antiviral agents due to their ability to interfere with viral protease activity and replication cycles.

One of the most compelling aspects of 2-(1-ethoxyethyl)morpholine is its role in the development of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways, and their dysregulation is associated with various diseases, including cancer. By incorporating the morpholine scaffold into kinase inhibitors, researchers aim to enhance binding affinity and selectivity. The ethoxyethyl group further modulates the compound's interactions with biological targets, making it an attractive candidate for structure-based drug design.

Recent advancements in computational chemistry have enabled more efficient screening of compounds like 2-(1-ethoxyethyl)morpholine for potential therapeutic applications. Molecular docking studies have revealed that this compound can interact with specific binding pockets on target proteins, suggesting its utility as a lead compound in drug development. Additionally, virtual screening techniques have identified analogs of 2-(1-ethoxyethyl)morpholine that may exhibit improved pharmacological properties.

The pharmaceutical industry has also shown interest in 2-(1-ethoxyethyl)morpholine for its potential as a chiral building block. Chirality is a fundamental aspect of many drugs, influencing their biological activity and pharmacokinetics. By synthesizing enantiomerically pure forms of this compound, researchers can develop single-enantiomer drugs that offer enhanced efficacy and reduced side effects. This approach aligns with the growing trend toward personalized medicine, where tailored therapeutics are designed to meet individual patient needs.

Beyond pharmaceutical applications, 2-(1-ethoxyethyl)morpholine has found utility in material science. Its ability to form stable complexes with metal ions makes it a promising candidate for use in catalysis and polymer chemistry. For example, metal complexes derived from this compound have been investigated for their catalytic activity in organic transformations such as cross-coupling reactions and hydrogenation processes.

The environmental impact of synthesizing and using 2-(1-ethoxyethyl)morpholine is also an area of growing interest. Researchers are exploring green chemistry principles to develop more sustainable synthetic routes that minimize waste and reduce energy consumption. Additionally, efforts are underway to assess the biodegradability and toxicity of this compound to ensure its safe use in industrial applications.

In conclusion,2-(1-ethoxyethyl)morpholine (CAS No: 2229197-83-3) is a multifaceted compound with significant potential in pharmaceuticals and materials science. Its unique structural features make it a valuable intermediate for drug development, while its interactions with biological systems continue to be studied for new therapeutic applications. As research progresses,2-(1-ethoxyethyl)morpholine is poised to play an increasingly important role in advancing both medicinal chemistry and industrial innovation.